Cas no 2757951-26-9 (3-Ethyloxetan-3-yl 4-methylbenzene-1-sulfonate)

• Product Name: 3-Ethyloxetan-3-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757951-26-9
• MF: C₁₂H₁₆O₄S
• MW: 256.318042755127
• CID: 6327357
• PubChem ID: 165871846
• Update Time: 2025-06-09

3-Ethyloxetan-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757951-26-9
• EN300-37152585
• 3-ethyloxetan-3-yl 4-methylbenzene-1-sulfonate
• 3-Ethyloxetan-3-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C12H16O4S/c1-3-12(8-15-9-12)16-17(13,14)11-6-4-10(2)5-7-11/h4-7H,3,8-9H2,1-2H3
• InChI Key： IASDGPBYCNAWQT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1(CC)COC1

Computed Properties

• Exact Mass: 256.07693016g/mol
• Monoisotopic Mass: 256.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61Ų

Additional information on 3-Ethyloxetan-3-yl 4-methylbenzene-1-sulfonate

Recent Advances in the Study of 3-Ethyloxetan-3-yl 4-methylbenzene-1-sulfonate (CAS: 2757951-26-9)

3-Ethyloxetan-3-yl 4-methylbenzene-1-sulfonate (CAS: 2757951-26-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfonate ester derivative, characterized by its unique oxetane and tosylate functional groups, has shown promising potential in various applications, including drug delivery systems, prodrug development, and as a versatile intermediate in organic synthesis. The compound's structural features, particularly the oxetane ring, contribute to its enhanced stability and reactivity, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 3-Ethyloxetan-3-yl 4-methylbenzene-1-sulfonate, with particular emphasis on its role in prodrug strategies. Prodrugs are biologically inactive compounds that can be metabolized in vivo to release active drug molecules. The oxetane moiety in this compound has been shown to improve the pharmacokinetic properties of prodrugs, such as increased solubility and bioavailability. Researchers have also explored its utility in targeted drug delivery, where the sulfonate group can be functionalized to achieve site-specific release of therapeutic agents.

In addition to its applications in drug development, 3-Ethyloxetan-3-yl 4-methylbenzene-1-sulfonate has been investigated for its potential in chemical biology. Recent publications highlight its use as a cross-linking agent in protein modification and as a tool for studying enzyme mechanisms. The compound's ability to form stable covalent bonds with nucleophilic residues in proteins makes it a valuable reagent for probing protein structure and function. These studies have provided insights into the design of novel inhibitors and modulators for therapeutic targets.

The safety and toxicological profile of 3-Ethyloxetan-3-yl 4-methylbenzene-1-sulfonate have also been a subject of recent research. Preliminary in vitro and in vivo studies suggest that the compound exhibits low cytotoxicity and favorable biocompatibility, which are critical for its potential clinical applications. However, further investigations are needed to fully understand its metabolic pathways and long-term effects. These findings underscore the importance of continued research to optimize the compound's properties and expand its utility in biomedical applications.

In conclusion, 3-Ethyloxetan-3-yl 4-methylbenzene-1-sulfonate (CAS: 2757951-26-9) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and functional versatility make it a valuable tool for drug development, protein modification, and other biomedical applications. Ongoing research efforts are expected to further elucidate its mechanisms of action and explore new avenues for its use in the field. As such, this compound holds significant potential for advancing our understanding of chemical biology and contributing to the development of novel therapeutic strategies.